Cas no 87600-72-4 (Ethyl 4,6-dichloropyrimidine-5-carboxylate)

• Product Name: Ethyl 4,6-dichloropyrimidine-5-carboxylate
• CAS No: 87600-72-4
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• MDL: MFCD10698803
• CID: 1026766
• PubChem ID: 24820486
• Update Time: 2024-12-09

Ethyl 4,6-dichloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-dichloropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4,6-dichloro-,ethyl ester
• QC-9249
• SB60762
• DB-088272
• DTXSID40647534
• JWBDDMCGDUJSTL-UHFFFAOYSA-N
• MFCD10698803
• AKOS015920111
• CS-W022682
• SCHEMBL16274616
• AS-30884
• Ethyl4,6-dichloropyrimidine-5-carboxylate
• 87600-72-4

• MDL： MFCD10698803
• Inchi： 1S/C7H6Cl2N2O2/c1-2-13-7(12)4-5(8)10-3-11-6(4)9/h3H,2H2,1H3
• InChI Key： JWBDDMCGDUJSTL-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=NC=NC=1Cl)OCC

Computed Properties

• Exact Mass: 219.98100
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08000
• LogP: 1.96010

Ethyl 4,6-dichloropyrimidine-5-carboxylate Security Information

• Hazardous Material transportation number：3261
• HazardClass：8
• PackingGroup：Ⅱ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives